Cas no 2161447-22-7 (3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2161447-22-7
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 5852229
• PubChem ID: 165758033
• Update Time: 2025-05-25

3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1830650
• 2161447-22-7

• Inchi： 1S/C10H13FN2/c1-10(2)8(9(10)12)7-4-3-6(11)5-13-7/h3-5,8-9H,12H2,1-2H3
• InChI Key： XDRVEFPTLPOFJV-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine

3-(5-Fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine: A Comprehensive Overview

The compound 3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2161447-22-7) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its cyclopropane ring, which is substituted with a fluoropyridine group and two methyl groups. The presence of the fluorine atom in the pyridine ring introduces interesting electronic properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique pharmacokinetic profiles and ability to modulate biological targets effectively. The 5-fluoropyridin-2-yl group attached to the cyclopropane ring in this compound further enhances its versatility, as pyridine derivatives are known for their ability to interact with various biological systems. The dimethyl substitution on the cyclopropane ring adds steric bulk, which can influence the compound's solubility, stability, and bioavailability.

One of the most promising applications of 3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine lies in its potential as a small-molecule inhibitor in therapeutic development. Researchers have explored its ability to target specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent findings suggest that this compound may act as a selective kinase inhibitor, which could be pivotal in developing novel treatments for conditions like chronic myeloid leukemia.

In addition to its therapeutic potential, this compound has also been studied for its role in materials science. The cyclopropane ring's inherent strain energy makes it a candidate for use in designing advanced materials with unique mechanical properties. Furthermore, the fluorinated pyridine moiety can contribute to improved electronic properties in materials intended for optoelectronic applications.

The synthesis of 3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclopropanation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. These methods not only reduce production costs but also align with the growing demand for sustainable chemical processes.

From an analytical standpoint, the compound's structure has been thoroughly investigated using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

In conclusion, 3-(5-fluoropyridin-2-yl)-2,2-dimethylcyclopropan-1-amie (CAS No. 2161447-22-) represents a fascinating example of how structural complexity can lead to diverse functional applications. Its unique combination of a cyclopropane ring and a fluoropyridine group positions it as a valuable tool in both pharmaceutical and materials research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.